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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The nomenclature "4-(tert-Butoxycarbonyl)benzoic acid" presents a critical ambiguity within
chemical literature and databases, referring to two distinct molecular structures with profoundly
different applications. For the researcher and drug development professional, a precise
understanding of the intended compound is paramount to experimental success. This guide
provides a comprehensive technical overview of both entities, elucidating their unique chemical
structures, properties, synthesis, and applications to ensure clarity and scientific integrity in
their use.

The two compounds addressed are:

o 4-(((tert-butoxy)carbonyl)amino)benzoic acid: A key building block in peptide synthesis and
medicinal chemistry, where a Boc-protected amine is situated at the para-position of the
benzoic acid.

o 4-(tert-Butoxycarbonyl)benzoic acid: A mono-protected dicarboxylic acid, also known as
mono-tert-butyl terephthalate, pivotal in polymer chemistry and the synthesis of metal-
organic frameworks (MOFs).
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This document will address each compound in separate, dedicated sections to provide a clear
and unambiguous reference for the scientific community.

Part A: 4-(((tert-butoxy)carbonyl)amino)benzoic acid

Also known as N-Boc-4-aminobenzoic acid or Boc-4-Abz-OH, this compound is a bifunctional
molecule of significant interest in the synthesis of complex organic molecules, particularly in the
pharmaceutical industry.[1]

Chemical Structure and Properties

The structure consists of a benzoic acid core with an amino group at the 4-position, which is
protected by a tert-butoxycarbonyl (Boc) group.[1] This protecting group strategy is
fundamental in organic synthesis, allowing for the selective reaction of the carboxylic acid
moiety while the nucleophilic amine is masked.[2][3] The Boc group is known for its stability
under a wide range of reaction conditions, yet it can be readily removed under acidic
conditions, making it an ideal choice for multi-step syntheses.[2][3]

Property Value Source
CAS Number 66493-39-8 [4]
Molecular Formula C12H15NO4 [4]
Molecular Weight 237.25 g/mol [4]
Appearance White to off-white solid [1]

Soluble in organic solvents like
Solubility dichloromethane and dimethyl [1]

sulfoxide; less soluble in water.

Synthesis

The most common synthetic route to 4-(((tert-butoxy)carbonyl)amino)benzoic acid involves the
reaction of 4-aminobenzoic acid with di-tert-butyl dicarbonate (Boc anhydride) in the presence
of a base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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